Cas no 91991-82-1 (Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)-)

Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)- is a halogenated quinoline derivative characterized by its unique substitution pattern, incorporating chloro, trichloromethyl, and trifluoromethyl functional groups. This structure imparts high reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of multiple electron-withdrawing groups enhances its utility in cross-coupling reactions and as a building block for complex heterocyclic systems. Its robust chemical properties also suggest potential applications in material science, such as in the development of specialty polymers or coatings. The compound's defined regiochemistry ensures consistent performance in synthetic pathways.

Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)- structure

91991-82-1 structure

Product Name:Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)-

CAS No:91991-82-1

MF:C₁₁H₄Cl₄F₃N

MW:348.963369369507

MDL:MFCD00272420

CID:800286

PubChem ID:329773567

Update Time:2025-05-28

Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)-
- 4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)quinoline
- 4-CHLORO-2-TRICHLOROMETHYL-6-TRIFLUOROMETHYLQUINOLINE
- MFCD00272420
- A844119
- 4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline, AldrichCPR
- AB05665
- FT-0618047
- PWFMSBSBMGUFFI-UHFFFAOYSA-N
- SCHEMBL9493482
- 4-Chloro-2-trichloromethyl-6-(trifluoromethyl)quinoline
- 91991-82-1
- DTXSID30575958
- DB-057281
- 4-Chloro-2-(Trichloromethyl)-6-(Trifluoromethyl)-Quinoline
- MDL： MFCD00272420
- Inchi： 1S/C11H4Cl4F3N/c12-7-4-9(10(13,14)15)19-8-2-1-5(3-6(7)8)11(16,17)18/h1-4H
- InChI Key： PWFMSBSBMGUFFI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(Cl)(Cl)Cl)N=C2C=CC(C(F)(F)F)=CC2=1

Computed Properties

Exact Mass: 346.90500
Monoisotopic Mass: 346.904994g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 5.73370

Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)- Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H319-H413
Warning Statement： P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-36
Safety Instruction： 26-45
Hazardous Material Identification：

Quinoline,4-chloro-2-(trichloromethyl)-6-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC51044-1g	4-Chloro-2-(trichloromethyl)-6-(trifluoromethyl)quinoline	91991-82-1		1g	£241.00	2025-02-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BBO000241-1G	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline	91991-82-1	Aldrich	1G	￥1912.29	2022-02-24
abcr	AB213736-250 mg	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline	91991-82-1		250MG	€152.60	2022-06-11
abcr	AB213736-1 g	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline	91991-82-1		1g	€326.40	2022-06-11
abcr	AB213736-5 g	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline	91991-82-1		5g	€879.40	2022-06-11
abcr	AB213736-250mg	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline; .	91991-82-1		250mg	€155.40	2025-04-15
abcr	AB213736-1g	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline; .	91991-82-1		1g	€333.60	2025-04-15
abcr	AB213736-5g	4-Chloro-2-trichloromethyl-6-trifluoromethylquinoline; .	91991-82-1		5g	€900.60	2025-04-15
1PlusChem	1P00GZ4C-250mg	4-CHLORO-2-TRICHLOROMETHYL-6-TRIFLUOROMETHYLQUINOLINE	91991-82-1	95%	250mg	$98.00	2025-02-27
1PlusChem	1P00GZ4C-500mg	4-CHLORO-2-TRICHLOROMETHYL-6-TRIFLUOROMETHYLQUINOLINE	91991-82-1	95%	500mg	$143.00	2025-02-27